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Compound of Interest

Compound Name: Ammonia soap

Cat. No.: B213263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of ammonium stearate, a

versatile compound used as an emulsifier, dispersant, and waterproofing agent in various

industrial and pharmaceutical applications.[1][2][3]

Overview and Chemical Properties
Ammonium stearate is the ammonium salt of stearic acid, with the chemical formula

C₁₈H₃₉NO₂.[1] It typically appears as a white to light yellow powder or a soapy solid.[2] The

compound is formed from the reaction of stearic acid with ammonia.[1] It is soluble in hot water

and ethanol but only slightly soluble in cold water.[4]

Chemical Reaction:

C₁₇H₃₅COOH + NH₃·H₂O → C₁₇H₃₅COONH₄ + H₂O[5]

Quantitative Data Summary
The following table summarizes the reactant quantities and reaction conditions from a

representative protocol for the synthesis of an ammonium stearate emulsion.
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Component Weight Percentage (%) Role

Stearic Acid 15 - 35% Primary Reactant

20% Ammonia Water 6 - 14% Reactant/Ammonia Source

Sodium Lauryl Sulfate 1 - 3% Surfactant/Emulsifier

Water Remainder Solvent

Reaction Parameter Value Notes

Temperature 10 - 25 °C
Reaction is carried out at or

near room temperature.

Initial Stirring Speed 1200 - 1600 rpm For initial mixing and reaction.

Emulsification Speed 2600 - 3200 rpm To form a stable emulsion.

Final Product Viscosity < 350 cps
A key quality control parameter

for the emulsion.

Data adapted from patent CN101508857B.[6]

Experimental Protocol: Synthesis of Ammonium
Stearate Emulsion
This protocol details the steps for synthesizing a stable ammonium stearate emulsion.

3.1. Materials and Equipment:

Stearic Acid

20% Ammonia Water (Ammonium Hydroxide)

Sodium Lauryl Sulfate

Deionized Water

Reaction vessel equipped with a high-speed stirrer/homogenizer
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Emulsification tank with a high-shear emulsifier

Filtration apparatus

3.2. Step-by-Step Procedure:

Charging the Reaction Vessel: In the reaction vessel, sequentially add the specified amounts

of stearic acid, sodium lauryl sulfate, and water according to the formulation percentages.[6]

[7][8]

Temperature Control: Adjust the temperature of the mixture to between 10-25°C.[6][7][8]

Initial Mixing: Begin stirring the mixture to ensure homogeneity.

Addition of Ammonia Water: Slowly add the 20% ammonia water to the stirred mixture.[6][7]

High-Speed Stirring: Increase the stirring speed to 1200-1600 rpm and continue stirring until

all the stearic acid has melted and reacted to form a fluid ammonium stearate liquid.[6][8]

Emulsification: Transfer the resulting ammonium stearate liquid into an emulsification tank.[6]

[7][8]

High-Shear Emulsification: Emulsify the liquid at a speed of 2600-3200 rpm until the liquid's

color turns to a silver-white metallic luster and the viscosity is below 350 cps.[7][8]

Standing Period: Allow the emulsion to stand for 1-2 hours.[6][7][8]

Filtration: Filter the final emulsion to remove any unreacted particles or agglomerates.[6][7]

[8]

Packaging and Storage: The final ammonium stearate emulsion is then ready for packaging.

Visualized Experimental Workflow
The following diagram illustrates the key stages in the synthesis of ammonium stearate

emulsion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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